molecular formula C25H20N4O5S B2634999 N-[5-({[(2-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide CAS No. 1115970-78-9

N-[5-({[(2-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide

Cat. No. B2634999
CAS RN: 1115970-78-9
M. Wt: 488.52
InChI Key: HPJSJVFRAUYSGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[5-({[(2-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide, commonly known as MBZ, is a benzimidazole derivative that has been widely studied for its potential therapeutic applications. MBZ has been shown to exhibit a variety of biological activities, including antitumor, antiviral, and anti-inflammatory effects. In

Scientific Research Applications

Synthesis and Biological Activities

The chemical compound N-[5-({[(2-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide belongs to a class of compounds with diverse biological activities. Research has focused on synthesizing various derivatives of benzothiazole and evaluating their biological potentials, such as antimicrobial, anticancer, and diuretic activities.

  • Anticancer Properties : One study on the synthesis and anticancer evaluation of benzothiazole derivatives showed that these compounds exhibited moderate to excellent anticancer activity against various cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). Some derivatives demonstrated higher anticancer activities than the reference drug etoposide, indicating the therapeutic potential of benzothiazole derivatives in cancer treatment (Ravinaik et al., 2021).

  • Antifungal and Antibacterial Activities : Another area of research is the development of benzothiazole derivatives as antifungal and antibacterial agents. Compounds synthesized from 2-hydroxy-5-(1,3-thiazol-5-yl) benzamide and their derivatives were screened for antifungal activity, highlighting the potential of benzothiazole compounds in treating fungal infections (Narayana et al., 2004).

  • Diuretic Activity : A series of biphenyl benzothiazole-2-carboxamide derivatives were synthesized and evaluated for their in vivo diuretic activity. Among these, certain compounds showed promising diuretic effects, suggesting potential applications in treating conditions requiring diuresis (Yar & Ansari, 2009).

  • Photo-Physical Characteristics : The synthesis of 2-substituted benzimidazole, benzoxazole, and benzothiazole derivatives and their photo-physical characteristics have been studied. These compounds exhibit excited state intra-molecular proton transfer with single absorption and dual emission characteristics, offering potential applications in materials science and photonics (Padalkar et al., 2011).

  • Antimicrobial and Antifungal Properties : Further studies have synthesized new benzothiazole derivatives demonstrating significant antibacterial and antifungal activities. These findings support the exploration of benzothiazole compounds as potential antimicrobial agents for pharmaceutical applications (Padalkar et al., 2016).

properties

IUPAC Name

7-[(5-methylfuran-2-yl)methyl]-6-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-[1,3]dioxolo[4,5-g]quinazolin-8-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H20N4O5S/c1-14-3-6-16(7-4-14)23-27-22(34-28-23)12-35-25-26-19-10-21-20(31-13-32-21)9-18(19)24(30)29(25)11-17-8-5-15(2)33-17/h3-10H,11-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPJSJVFRAUYSGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3CC6=CC=C(O6)C)OCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H20N4O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

488.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-[(5-methylfuran-2-yl)methyl]-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-2H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.